4-bicyclo[2.2.1]hept-2-ylmorpholine

• IUPAC Name: 4-(2-bicyclo[2.2.1]heptanyl)morpholine
• InChI: InChI=1S/C11H19NO/c1-2-10-7-9(1)8-11(10)12-3-5-13-6-4-12/h9-11H,1-8H2
• InChI Key: LDVODLJMMNMQAV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1CC2N3CCOCC3
• Molecular Formula: C11H19NO
• Molecular Weight: 181.27 g/mol

Description

4-bicyclo[2.2.1]hept-2-ylmorpholine is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields. This bicyclic compound has a unique structure that makes it a valuable tool for studying biological systems and developing new drugs. In 2.1]hept-2-ylmorpholine, its scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 4-bicyclo[2.2.1]hept-2-ylmorpholine is not fully understood. However, it has been suggested that it may act as a modulator of neurotransmitter systems in the brain. It has also been shown to have an affinity for certain receptors such as the muscarinic acetylcholine receptor.
Biochemical and Physiological Effects:
Studies have shown that 4-bicyclo[2.2.1]hept-2-ylmorpholine has various biochemical and physiological effects. It has been shown to increase the release of acetylcholine in the brain, which may improve cognitive function. It has also been shown to have anxiolytic and antipsychotic effects.

Advantages and Limitations for Lab Experiments

The advantages of using 4-bicyclo[2.2.1]hept-2-ylmorpholine in lab experiments include its unique structure, which allows for the study of biological systems in a novel way. It also has a high affinity for certain receptors, making it a valuable tool for studying receptor-ligand interactions. However, its limitations include its relatively low solubility in water, which may affect its bioavailability in vivo.

Future Directions

There are several future directions for the study of 4-bicyclo[2.2.1]hept-2-ylmorpholine. One direction is to further explore its potential as a drug candidate for the treatment of central nervous system disorders. Another direction is to study its mechanism of action in more detail to better understand its effects on biological systems. Additionally, it could be used as a tool for developing new drugs that target specific receptors. Finally, its unique structure could be used to develop new methods for studying protein structure and function.
In conclusion, 4-bicyclo[2.2.1]hept-2-ylmorpholine is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields. Its unique structure and high affinity for certain receptors make it a valuable tool for studying biological systems and developing new drugs. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 4-bicyclo[2.2.1]hept-2-ylmorpholine can be achieved through a multistep process that involves the reaction of morpholine with bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic anhydride. The resulting product is then purified using column chromatography to obtain a pure form of 4-bicyclo[2.2.1]hept-2-ylmorpholine.

Scientific Research Applications

4-bicyclo[2.2.1]hept-2-ylmorpholine has been used in scientific research for various applications. It has been studied as a potential drug candidate for the treatment of central nervous system disorders such as Alzheimer's disease and schizophrenia. It has also been used as a tool for studying the structure and function of biological systems such as proteins and enzymes.